Cas no 13058-75-8 (3-nitro-1,5-Naphthyridine)

• Product Name: 3-nitro-1,5-Naphthyridine
• CAS No: 13058-75-8
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• CID: 1104374
• PubChem ID: 13122790
• Update Time: 2025-04-20

3-nitro-1,5-Naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3-nitro-1,5-Naphthyridine
• 1,5-Naphthyridine, 3-nitro-
• DTXSID10519638
• 13058-75-8
• SCHEMBL4515288

• Inchi： 1S/C8H5N3O2/c12-11(13)6-4-8-7(10-5-6)2-1-3-9-8/h1-5H
• InChI Key： CVLOAVGLAYWJHC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C2C=CC=NC2=C1)=O

Computed Properties

• Exact Mass: 349.08523
• Monoisotopic Mass: 175.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 68.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines